Cas no 1421515-54-9 (2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine)

• Product Name: 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine
• CAS No: 1421515-54-9
• MF: C₁₆H₁₈N₂OS₂
• MW: 318.456921100616
• CID: 5365627
• Update Time: 2025-05-26

2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• [4-[(2-Pyridinylthio)methyl]-1-piperidinyl]-3-thienylmethanone
• 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

• Inchi： 1S/C16H18N2OS2/c19-16(14-6-10-20-12-14)18-8-4-13(5-9-18)11-21-15-3-1-2-7-17-15/h1-3,6-7,10,12-13H,4-5,8-9,11H2
• InChI Key： XGDWGWXWIOPPQB-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSC2=NC=CC=C2)CC1)(C1C=CSC=1)=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.9±25.0 °C(Predicted)
• pka: 3.09±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

Introduction to 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS No. 1421515-54-9)

2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine, with the CAS number 1421515-54-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a piperidine moiety, and a pyridine scaffold. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The molecular formula of 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine is C₁₇H₁₇NOS₂, and its molecular weight is approximately 307.4 g/mol. The compound's structure consists of a thiophene ring linked to a piperidine ring through a carbonyl group, with the entire moiety attached to a pyridine ring via a sulfanyl (thioether) linkage. This intricate arrangement of functional groups imparts specific chemical properties and biological activities that are of interest to researchers.

In recent years, the study of 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine has focused on its potential as a lead compound for the development of novel therapeutic agents. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine. The researchers found that this compound effectively inhibited the activity of protein kinase C (PKC), a family of enzymes that play a critical role in cell signaling and proliferation. The study also demonstrated that the compound exhibited selective inhibition, minimizing off-target effects and potential side effects.

Beyond its enzymatic inhibition properties, 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine has shown promise in modulating other biological processes. For example, it has been reported to have anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The structural diversity and functional versatility of 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine have also led to its exploration as a scaffold for drug design. Researchers have synthesized various derivatives by modifying different parts of the molecule, aiming to enhance its potency, selectivity, and pharmacokinetic properties. These efforts have resulted in several promising lead compounds that are currently undergoing preclinical evaluation.

In addition to its therapeutic potential, the synthesis and characterization of 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine have been extensively studied from a synthetic chemistry perspective. The compound can be synthesized through a multi-step process involving several key reactions, including nucleophilic substitution, coupling reactions, and cyclization steps. The optimization of these synthetic routes has been crucial for improving yield and purity, making large-scale production feasible for further research and development.

The safety profile of 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine is another important aspect that has been thoroughly investigated. Preclinical studies have shown that the compound exhibits low toxicity in vitro and in animal models, suggesting that it may be suitable for further clinical evaluation. However, as with any new drug candidate, comprehensive safety assessments will be necessary before it can advance to human trials.

In conclusion, 2-({[1-(thiophene-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS No. 1421515-54-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug design, and ongoing research continues to uncover new insights into its mechanisms of action and potential uses. As more data becomes available from preclinical studies and clinical trials, this compound may prove to be a valuable addition to the arsenal of treatments for various diseases.